Cas no 1822981-25-8 (Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate)

• Product Name: Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate
• CAS No: 1822981-25-8
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6171853
• PubChem ID: 165796757
• Update Time: 2025-06-15

Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1933727
• 1822981-25-8
• methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate
• Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate

• Inchi： 1S/C10H13BrN2O2/c1-15-10(14)6-5-7(12)8-3-2-4-9(11)13-8/h2-4,7H,5-6,12H2,1H3
• InChI Key： RYDUMPWEQDVDRM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CCC(=O)OC)N)=N1

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate

Research Brief on Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate (CAS: 1822981-25-8): Recent Advances and Applications

Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate (CAS: 1822981-25-8) is a bromopyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structural features, including the bromopyridine moiety and the ester-functionalized amino acid side chain, make it a valuable scaffold for the development of novel pharmaceuticals. Recent publications have demonstrated its utility in the synthesis of small-molecule inhibitors targeting protein kinases, which play critical roles in various disease pathways, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate as a precursor in the synthesis of potent and selective kinase inhibitors with promising anti-tumor activity.

In addition to its role in kinase inhibitor development, Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate has also been explored as a building block for the construction of more complex molecular architectures. A recent study in Organic Letters (2024) described its application in the synthesis of heterocyclic compounds with potential antimicrobial properties. The bromine atom at the 6-position of the pyridine ring serves as a reactive handle for further functionalization, enabling the introduction of diverse substituents to modulate biological activity.

From a synthetic chemistry perspective, advancements in the preparation of Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate have been reported, with researchers focusing on optimizing yield and purity. A 2023 paper in Tetrahedron Letters detailed an improved synthetic route that employs catalytic methods to enhance efficiency and reduce waste. These developments are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

Looking ahead, Methyl 4-amino-4-(6-bromopyridin-2-yl)butanoate is poised to play a pivotal role in the discovery of next-generation therapeutics. Its unique chemical properties and demonstrated biological relevance make it a compound of interest for researchers aiming to address unmet medical needs. Future studies are expected to explore its applications in targeted drug delivery systems and combination therapies, further expanding its potential impact in the pharmaceutical industry.